Cas no 1481116-81-7 (2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester
• CAS No: 1481116-81-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5273663
• Update Time: 2025-06-11

2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester

• Inchi： 1S/C10H18O3/c1-4-6-10(7-5-2)8(13-10)9(11)12-3/h8H,4-7H2,1-3H3
• InChI Key： UQPUSYOLVODNDQ-UHFFFAOYSA-N
• SMILES： O1C(CCC)(CCC)C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on 2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester

Comprehensive Overview of 2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester (CAS No. 1481116-81-7)

2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester (CAS No. 1481116-81-7) is a specialized organic compound belonging to the class of epoxy esters. This compound features a unique molecular structure combining an oxirane (epoxide) ring with a carboxylic acid ester functional group, making it a subject of interest in synthetic chemistry and material science applications. Its systematic name reflects the presence of dipropyl substituents at the 3-position of the oxirane ring, which influence its reactivity and physical properties.

In recent years, the demand for epoxy-based derivatives like 2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester has surged due to their versatility in polymer crosslinking, adhesives, and coatings. Researchers and manufacturers frequently search for "epoxy ester synthesis" or "CAS 1481116-81-7 applications," highlighting its relevance in industrial workflows. The compound's stability and compatibility with other monomers make it a candidate for high-performance resins and biodegradable materials, aligning with the global push toward sustainable chemistry.

The synthesis of 2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester typically involves the epoxidation of corresponding alkenes followed by esterification. Advanced techniques such as catalytic asymmetric epoxidation are explored to enhance yield and purity, addressing common queries like "how to optimize epoxy ester production." Analytical methods like GC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards for specialty chemicals.

From a commercial perspective, CAS 1481116-81-7 is often discussed in contexts like "green chemistry alternatives" and "bio-based epoxy precursors." Its potential in UV-curable coatings and composite materials resonates with trends toward energy-efficient manufacturing. Furthermore, the compound's low volatility and moderate solubility in organic solvents make it suitable for formulations requiring precise viscosity control, a topic frequently searched by formulation chemists.

Safety and handling of 2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester adhere to general laboratory protocols for non-hazardous epoxy compounds. While not classified as a high-risk substance, proper storage in airtight containers away from strong oxidizers is recommended. Environmental studies focus on its biodegradation pathways, responding to growing interest in "eco-friendly chemical additives."

In summary, 2-Oxiranecarboxylic acid, 3,3-dipropyl-, methyl ester (CAS No. 1481116-81-7) exemplifies innovation in functionalized epoxy esters. Its applications span from advanced materials to sustainable industrial solutions, driven by ongoing research and evolving market needs. As industries prioritize circular economy principles, this compound's role in low-impact formulations is likely to expand, solidifying its position in the specialty chemicals sector.